4-Amino-5,6,7,8,9-pentahydrocyclohepta[1,2-d]pyrimidino[4,5-b]thiophene-2-thio l

• IUPAC Name: 3-amino-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2,6-triene-5-thione
• InChI: InChI=1S/C11H13N3S2/c12-9-8-6-4-2-1-3-5-7(6)16-10(8)14-11(15)13-9/h1-5H2,(H3,12,13,14,15)
• InChI Key: JHPRORLRWKGJAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC3=NC(=S)NC(=C23)N
• Molecular Formula: C11H13N3S2
• Molecular Weight: 251.4 g/mol

Description

4-Amino-5,6,7,8,9-pentahydrocyclohepta[1,2-d]pyrimidino[4,5-b]thiophene-2-thiol (APT-2-T) is a novel synthetic thiophene-based molecule that has recently been discovered and studied for its potential applications in scientific research. APT-2-T has been found to possess a variety of interesting biochemical and physiological properties, making it a promising candidate for further research and development.

Scientific Research Applications

Antibacterial Applications

A novel series of triazolothienopyrimidines derived from similar chemical structures showed significant antibacterial activity against various gram-positive and gram-negative bacteria. These compounds were synthesized using a microwave-assisted, solvent-free route and demonstrated activity comparable to standard antibacterial agents like ampicillin (Mailavaram Raghu Prasad et al., 2007).

Antitumor Applications

Research on benzo[cyclohepta]pyrido[triazolopyrimidinones], a class of compounds similar in structural complexity, highlighted potent antitumor activities against HEPG-2 (liver cancer) and MCF-7 (breast cancer) cell lines. These findings suggest that compounds with related structures could have promising applications in cancer treatment (M. Edrees & T. Farghaly, 2017).

Anti-inflammatory Applications

Compounds incorporating pyrimidine-thiol derivatives, akin to 4-Amino-pentahydrocyclohepta[thiophene-thiol], have been synthesized and evaluated for anti-inflammatory properties. These derivatives exhibited significant in vitro and in vivo anti-inflammatory activities, as well as antioxidant effects, underscoring their potential as therapeutic agents in treating inflammation-related conditions (W. Shehab et al., 2018).

Heterocyclic Synthesis Applications

The synthesis of new antibiotic and antibacterial drugs using thiophene-2-carboxamide derivatives, which share structural similarities with 4-Amino-pentahydrocyclohepta[thiophene-thiol], was explored. These compounds demonstrated effectiveness against Gram-positive and Gram-negative bacteria, highlighting the chemical framework's utility in developing new antimicrobial agents (G. Ahmed, 2007).

Fluorescent Probe Development

The creation of a reaction-based fluorescent probe for discriminating thiophenols over aliphatic thiols demonstrates an analytical application of pyrimidines. This development indicates the broader utility of pyrimidine derivatives in chemical and biological sciences for selective detection techniques (Z. Wang et al., 2012).